1-(Dimethyl-1,3-thiazol-5-yl)-2-methylpropan-1-one

• Molecular Formula: C9H13NOS
• Molecular Weight: 183.27 g/mol
• IUPAC Name: 1-(2,4-dimethyl-1,3-thiazol-5-yl)-2-methylpropan-1-one
• InChI: InChI=1S/C9H13NOS/c1-5(2)8(11)9-6(3)10-7(4)12-9/h5H,1-4H3
• InChI Key: LIFFIQPFRWRWTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C(=O)C(C)C

Description

1-(Dimethyl-1,3-thiazol-5-yl)-2-methylpropan-1-one is a useful research compound. Its molecular formula is C9H13NOS and its molecular weight is 183.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A flask containing Dess-Martin reagent (2.5 g, 5.89 mmol) in DCM (50 mL) was cooled to 0° C. and then a solution of 1-(2,4-dimethylthiazol-5-yl)-2-methylpropan-1-ol (830 mg, 4.48 mmol, Intermediate 4: step a) in DCM (10 mL) was added. After 5 minutes, the ice bath was removed and the reaction mixture was allowed to stir at room temperature for 45 minutes. The mixture was quenched with saturated aqueous NaHCO3 and 1 N aqueous NaOH (2 mL) and the aqueous portion (pH˜9) was extracted with DCM (3×75 mL). The combined organics were washed with brine, dried over MgSO4, filtered and concentrated. Chromatography on silica gel (10% EtOAc-DCM) afforded the title compound as a colorless oil.